Cas no 2002869-78-3 (tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate
• CAS No: 2002869-78-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5809989
• PubChem ID: 165913693
• Update Time: 2025-05-28

tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate
• EN300-7264635
• 2002869-78-3

• Inchi： 1S/C11H18N2O2/c1-8(7-12)13(9-5-6-9)10(14)15-11(2,3)4/h8-9H,5-6H2,1-4H3
• InChI Key： FNSRXPKWGLRDKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C(C#N)C)C1CC1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate

Research Brief on tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate (CAS: 2002869-78-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate (CAS: 2002869-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a cyanoethyl group and a cyclopropyl ring, is particularly valuable for modulating pharmacokinetic properties such as metabolic stability and membrane permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease inhibitors, showcasing its ability to enhance binding affinity through targeted interactions with enzyme active sites.

In addition to its synthetic applications, this compound has shown promise in preclinical models of neurodegenerative diseases. Research conducted at leading academic institutions indicates that derivatives of tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate exhibit neuroprotective effects by modulating key pathways involved in oxidative stress and inflammation. These findings suggest potential applications in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

From a methodological perspective, advanced techniques such as X-ray crystallography and molecular dynamics simulations have been employed to elucidate the compound's mechanism of action at the atomic level. These studies provide critical insights into its conformational flexibility and interactions with biological targets, paving the way for rational drug design.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-(1-cyanoethyl)-N-cyclopropylcarbamate represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted applications underscore the importance of continued investment in innovative research methodologies and interdisciplinary collaboration. Future studies should focus on expanding its therapeutic potential while addressing current limitations in drug development pipelines.